Cas no 656233-53-3 (Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)-)

• Product Name: Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)-
• CAS No: 656233-53-3
• MF: C₂₃H₁₉O₃P
• MW: 374.368927240372
• CID: 499570
• PubChem ID: 11660770
• Update Time: 2025-04-19

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)- Chemical and Physical Properties

Names and Identifiers

• Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)-
• (R)-ShiP
• Phenyl-[(R)-1,1-spirobiindane-7,7-diyl]phosphite
• Phenyl-[(R)-1,1-spirobiindane-7,7-diyl]-phosphite,(11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1′,7′-fg][1,3,2]dioxaphosphocin-5-phenoxy
• AKOS015950895
• CS-0037008
• CS-0062448
• Phenyl-[(R)-1,1'-spirobiindane-7,7'-diyl]-phosphite((R)-ShiP)
• 12-phenoxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine
• (11aR)-10,11,12,13-Tetrahydro-5-phenoxy-diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin
• (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
• (11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
• Phenyl-[(S)-1,1-spirobiindane-7,7-diyl]-phosphite, (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1
• Phenyl-[(S)-1,1-spirobiindane-7,7-diyl]-phosphite, (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de
• 1119754-16-3
• MFCD08459341
• I,7
• SCHEMBL14929540
• I-fg][1,3,2]dioxaphosphocin-5-phenoxy
• 656233-53-3
• AKOS025295602
• Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin, 10,11,12,13-tetrahydro-5-phenoxy-
• 885701-71-3
• 10,11,12,13-Tetrahydro-5-phenoxydiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin
• Phenyl-[(R)-1,1-spirobiindane-7,7-diyl]-phosphite,(11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy

• Inchi： 1S/C23H19O3P/c1-2-8-18(9-3-1)24-27-25-19-10-4-6-16-12-14-23(21(16)19)15-13-17-7-5-11-20(26-27)22(17)23/h1-11H,12-15H2
• InChI Key： JVANYVSBBJFGMW-UHFFFAOYSA-N
• SMILES： P1(OC2C=CC=CC=2)OC2=CC=CC3CCC4(C=32)C2=C(C=CC=C2CC4)O1

Computed Properties

• Exact Mass: 374.10700
• Monoisotopic Mass: 374.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 104-106°C
• PSA: 41.28000
• LogP: 5.94220
• Solubility: Not available
• Sensitiveness: moisture sensitive
• Specific Rotation: +216° (c 0.5, CH2Cl2)

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes